Cas no 64119-70-6 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[[phenyl[(trimethylsilyl)oxy]acetyl]amino]-,trimethylsilyl ester, [6R-[6a,7b(R*)]]- (9CI))

• Product Name: 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[[phenyl[(trimethylsilyl)oxy]acetyl]amino]-,trimethylsilyl ester, [6R-[6a,7b(R*)]]- (9CI)
• CAS No: 64119-70-6
• MF: C₂₄H₃₄N₆O₅S₂Si₂
• MW: 606.864964008331
• CID: 514455
• PubChem ID: 194177
• Update Time: 2025-04-19

5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[[phenyl[(trimethylsilyl)oxy]acetyl]amino]-,trimethylsilyl ester, [6R-[6a,7b(R*)]]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,3-[[(1-methyl-1H-tetrazol-5-yl)thio]methyl]-8-oxo-7-[[phenyl[(trimethylsilyl)oxy]acetyl]amino]-,trimethylsilyl ester, [6R-[6a,7b(R*)]]- (9CI)
• bis(trimethylsilyl)cefamandole

• Inchi： 1S/C24H34N6O5S2Si2/c1-29-24(26-27-28-29)37-14-16-13-36-22-17(21(32)30(22)18(16)23(33)35-39(5,6)7)25-20(31)19(34-38(2,3)4)15-11-9-8-10-12-15/h8-12,17,19,22H,13-14H2,1-7H3,(H,25,31)/t17-,19-,22-/m1/s1
• InChI Key： BQZSJCJNPPIZFR-SFGWALBWSA-N
• SMILES： S1CC(CSC2=NN=NN2C)=C(C(=O)O[Si](C)(C)C)N2C([C@H]([C@@H]12)NC([C@@H](C1C=CC=CC=1)O[Si](C)(C)C)=O)=O

Computed Properties

• Exact Mass: 606.15732
• Monoisotopic Mass: 606.157063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 985
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 179

Experimental Properties

• Density: 1.34
• Refractive Index: 1.633
• PSA: 128.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems